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Compound of Interest

Compound Name: Lactose octaacetate

Cat. No.: B1139677 Get Quote

Application Notes and Protocols for the
Synthesis of Lactose Octaacetate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Lactose octaacetate is the fully acetylated derivative of lactose, where all eight hydroxyl

groups are esterified. This modification significantly alters the physicochemical properties of the

parent disaccharide, rendering it a versatile intermediate in various chemical and

pharmaceutical applications. Its increased stability and solubility in organic solvents make it a

valuable precursor for the synthesis of more complex carbohydrate-based molecules and a

potential excipient in drug formulations.[1] This document provides detailed protocols for the

synthesis of lactose octaacetate using acetic anhydride with sodium acetate as a catalyst,

employing both conventional heating and microwave-assisted methods.

Quantitative Data Summary
The following table summarizes the key quantitative data associated with the synthesis of

lactose octaacetate under different conditions.
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Parameter
Conventional
Method

Microwave-
Assisted Method
(15-20 min)

Reference

Yield ~85% ~91% [2][3]

Melting Point 90.5 – 91.5 °C 89.9 – 91.1 °C [2]

Reaction Time 2 hours 15 - 20 minutes [2][3]

Experimental Protocols
Materials and Reagents

D-(+)-Lactose monohydrate

Acetic anhydride

Anhydrous sodium acetate

95% (v/v) Ethanol

Distilled water

Ice

Protocol 1: Conventional Synthesis via Thermal Heating
This protocol describes the synthesis of lactose octaacetate using conventional heating.

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 0.1

mole of anhydrous D-lactose, 0.8 mole of acetic anhydride, and 0.36 g of anhydrous sodium

acetate.[3]

Heat the mixture to 100°C with continuous stirring for 2 hours.[3]

After the reaction is complete, allow the mixture to cool to room temperature.
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Slowly and carefully pour the reaction mixture into a beaker containing a large volume of ice-

cold water to precipitate the crude lactose octaacetate.

Stir the suspension vigorously to ensure complete precipitation and to hydrolyze any

unreacted acetic anhydride.

Collect the white solid precipitate by vacuum filtration and wash it thoroughly with cold

distilled water until the filtrate is neutral.

Purify the crude product by recrystallization from 95% ethanol.

Dry the purified lactose octaacetate in a vacuum oven to a constant weight. The expected

yield is approximately 85%.[3]

Protocol 2: Microwave-Assisted Synthesis
This protocol outlines a more rapid, "green" synthesis of lactose octaacetate using microwave

irradiation.[2][4]

Procedure:

In a microwave-safe round-bottom flask, mix 10.0 g (0.029 mol) of D-(+)-lactose

monohydrate, 30 cm³ (0.27 mol) of acetic anhydride, and 3.0 g (0.036 mol) of anhydrous

sodium acetate.[2][4][5]

Place the flask in a microwave reactor and irradiate at 700 W for 15-20 minutes.[2] The

reaction time can be optimized for different microwave systems.

After irradiation, carefully remove the flask from the microwave and let it cool.

Pour the resulting sample into 200 cm³ of distilled water with ice cubes.[2][5]

Stir the mixture and leave it at 4°C for 12 hours to allow for complete precipitation of the

lactose octaacetate as a white solid.[2][5]

Filter the precipitate under vacuum and wash it extensively with distilled water.[2][5]
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Further purify the product by recrystallizing from 95% ethanol, followed by a wash with

distilled water.[2][5]

Dry the final product in a vacuum oven to a constant weight. This method can achieve yields

of up to 91%.[2]
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Caption: Experimental workflow for the synthesis of lactose octaacetate.
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Caption: General reaction scheme for the acetylation of lactose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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